N-(2,4-difluorobenzyl)-2-(2,4-dimethylthiazol-5-yl)acetamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide
• InChI: InChI=1S/C14H14F2N2OS/c1-8-13(20-9(2)18-8)6-14(19)17-7-10-3-4-11(15)5-12(10)16/h3-5H,6-7H2,1-2H3,(H,17,19)
• InChI Key: ZJVSGFZWMCOENP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CC(=O)NCC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H14F2N2OS
• Molecular Weight: 296.34 g/mol

Description

N-(2,4-difluorobenzyl)-2-(2,4-dimethylthiazol-5-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as DFB or DFB-AMA, and it has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of study.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Thiadiazolyl Acetamide Derivatives : Novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared and identified by various analyses. These compounds could have implications in developing new chemical entities with potential biological activities (Yu et al., 2014).

Anticancer Activities

• Benzothiazole Acylhydrazones as Anticancer Agents : A study highlighted the synthesis of benzothiazole derivatives and investigated their anticancer activity. It indicates the significance of such compounds in medicinal chemistry as potential anticancer agents (Osmaniye et al., 2018).

Anticonvulsant Activities

• Alpha-Heterocyclic Acetamide Derivatives : Research on alpha-acetamido-N-benzylacetamide derivatives showed outstanding activity in seizure tests in mice, highlighting the therapeutic potential of these compounds in anticonvulsant medication (Kohn et al., 1993).

Antioxidant and Antibacterial Properties

• Coordination Complexes with Antioxidant Activity : Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity, showcasing the multifunctional applications of these compounds (Chkirate et al., 2019).

Molecular Docking and Activity Evaluation

• Evaluation of Benzothiazolinone Acetamide Analogs : Studies involving computational approaches to evaluate the biological activities of benzothiazolinone acetamide analogs provided insights into their interaction with biological targets, indicating their potential as bioactive molecules (Mary et al., 2020).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to diverse biological activities .

Biochemical Pathways

Thiazole derivatives, however, are known to affect a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives are known to have a wide range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .